3,4,5-Trifluorobenzotrifluoride
Overview
Description
Synthesis Analysis
The synthesis of fluorinated aromatic compounds is of significant interest due to their applications in pharmaceuticals and material science. For instance, the synthesis of 2,4,5-trifluorobenzoic acid is reported using a continuous microflow process involving an aryl-Grignard reagent and its reaction with gaseous CO2 . Although this is not the same compound as 3,4,5-Trifluorobenzotrifluoride, the methodology could potentially be adapted for its synthesis by changing the starting materials and reaction conditions.
Molecular Structure Analysis
The molecular structure of fluorinated compounds is crucial as it influences their reactivity and physical properties. The papers provided do not directly analyze the molecular structure of 3,4,5-Trifluorobenzotrifluoride, but they do discuss the structures of similar compounds. For example, the synthesis of 4,5-difluorobenzo[a]pyrene involves the introduction of fluorine atoms into the aromatic system . This suggests that the molecular structure of 3,4,5-Trifluorobenzotrifluoride would also feature a benzene ring with fluorine substituents affecting its electronic properties.
Chemical Reactions Analysis
The papers describe various chemical reactions involving fluorinated aromatic compounds. For example, the synthesis of fluorine-containing 2,4,5-trisubstituted imidazoles is facilitated by indium trifluoride, which acts as a Lewis acid catalyst . This indicates that 3,4,5-Trifluorobenzotrifluoride could potentially participate in similar Lewis acid-catalyzed reactions due to the presence of fluorine atoms, which are electron-withdrawing groups.
Physical and Chemical Properties Analysis
The physical and chemical properties of fluorinated compounds are often altered due to the presence of fluorine atoms. While the papers do not provide specific information on the properties of 3,4,5-Trifluorobenzotrifluoride, they do mention the use of 3,4,5-trifluorobenzeneboronic acid as a catalyst in an ionic liquid medium . This suggests that the trifluorobenzene moiety, which is part of 3,4,5-Trifluorobenzotrifluoride, can be stable under certain conditions and can influence the reactivity of the compound.
Scientific Research Applications
Synthesis of Trifluoromethyl Pyrazoles
A practical synthetic approach to 3,4,5-tris(trifluoromethyl)pyrazoles has been developed, utilizing the transformation of the carboxylic group in a pyrazole core into the trifluoromethyl group. This method enables gram-scale preparation and has applications in material science due to its distinct fluorescence properties (Gerus et al., 2012).
Optical and Dielectric Properties in Polyimide Films
Research on fluorinated polyimides shows that trifluoromethyl groups, derived from compounds like 3,4,5-trifluorobenzotrifluoride, influence the optical properties of these films. These compounds demonstrate significant potential in enhancing the thermal stability and dielectric properties of polyimides (Jang et al., 2007).
Microflow Synthesis of Trifluorobenzoic Acid
A continuous microflow process for synthesizing 2,4,5-trifluorobenzoic acid, an important intermediate in pharmaceuticals, has been developed. This process utilizes 3,4,5-trifluorobromobenzene, related to 3,4,5-trifluorobenzotrifluoride, demonstrating an efficient method for large-scale production (Deng et al., 2015).
Synthesis of Dichloro-Fluoro-Trifluorotoluene
The synthesis process of 3,5-dichloro-4-fluoro-trifluorotoluene, derived from 3,4,5-trifluorobenzotrifluoride, has been explored. This compound has potential applications in various chemical industries due to its unique chemical structure (Bao-rong, 2010).
Fluorous Chemistry Applications
The HFPO trimer-based alkyl triflate, related to 3,4,5-trifluorobenzotrifluoride, is a novel building block for fluorous chemistry. It demonstrates reactivity with strong and soft nucleophiles, making it useful for synthesizing highly fluorinated compounds like fluorous ionic liquids (Kysilka et al., 2008).
Lewis Acid Catalyst in Acylation Reactions
Scandium trifluoromethanesulfonate, which can be derived from compounds like 3,4,5-trifluorobenzotrifluoride, is an extremely active Lewis acid catalyst. It's effective in acylation of alcohols with acid anhydrides, offering potential in pharmaceutical and material science applications (Ishihara et al., 1996).
Safety and Hazards
3,4,5-Trifluorobenzotrifluoride is classified as a skin irritant, eye irritant, and may cause respiratory irritation . Safety precautions include avoiding breathing its mist, gas, or vapors, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and keeping people away from and upwind of any spill or leak .
properties
IUPAC Name |
1,2,3-trifluoro-5-(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2F6/c8-4-1-3(7(11,12)13)2-5(9)6(4)10/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WIMUDCCCIFLMQO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)F)F)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2F6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60380330 |
Source
|
| Record name | 1,2,3-trifluoro-5-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60380330 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4,5-Trifluorobenzotrifluoride | |
CAS RN |
80172-04-9 |
Source
|
| Record name | 1,2,3-trifluoro-5-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60380330 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,4,5-Trifluorobenzotrifluoride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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